Cas no 120888-12-2 (Phenol, 2,6-dimethoxy-, methanesulfonate)

Phenol, 2,6-dimethoxy-, methanesulfonate structure

120888-12-2 structure

Product Name:Phenol, 2,6-dimethoxy-, methanesulfonate

CAS No:120888-12-2

Molecular Formula:C_₉H_₁₄O_₆S

Molecular Weight:250.268862247467

CID:1211560

PubChem ID:71339814

Phenol, 2,6-dimethoxy-, methanesulfonate Properties

Names and Identifiers

- Phenol, 2,6-dimethoxy-, methanesulfonate
- 2,6-dimethoxyphenol,methanesulfonic acid
- 120888-12-2
- DTXSID50767156
- Methanesulfonic acid--2,6-dimethoxyphenol (1/1)
- InChIKey： FHEMZDRZXFFAAU-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H10O3.CH4O3S/c1-10-6-4-3-5-7(11-2)8(6)9;1-5(2,3)4/h3-5,9H,1-2H3;1H3,(H,2,3,4)
- SMILES： COC1=C(C(=CC=C1)OC)O.CS(=O)(=O)O

Computed Properties

Exact Mass: 250.05110934g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Monoisotopic Mass: 250.05110934g/mol
Heavy Atom Count: 16
Complexity: 197
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 101Å²

Phenol, 2,6-dimethoxy-, methanesulfonate Related Literature

1. Contents list

J. Anal. At. Spectrom., 2013,28, 617-623
2. A Ni(i)Fe(ii) analogue of the Ni-L state of the active site of the [NiFe] hydrogenases†

Carlo U. Perotto,George Marshall,Graham J. Jones,E. Stephen Davies,William Lewis,Jonathan McMaster Chem. Commun., 2015,51, 16988-16991
3. Enantioselective synthesis of 1,2,4-triazolines by chiral iron(ii)-complex catalyzed cyclization of α-isocyano esters and azodicarboxylates†

Min Wang,Xiaohua Liu,Peng He,Lili Lin,Xiaoming Feng Chem. Commun., 2013,49, 2572-2574
4. Milk-blended butter. King's Bench Division

Analyst, 1902,27, 110-112
5. Infrared excitation induced upconversion fluorescence properties and photoelectric effect of NaYbF4:Tm3+@TiO2 core–shell nanoparticles

RSC Adv., 2014,4, 49415-49420
6. Density functional theory-based investigation of HCN and NH3 formation mechanisms during phenylalanine pyrolysis†

Baizhong Sun,Chuanqun Liu,Deyong Che,Hongpeng Liu,Shuai Guo RSC Adv., 2020,10, 28431-28436
7. Nickel-catalyzed Heck reaction of cycloalkenes using aryl sulfonates and pivalates†

Jianrong Steve Zhou,Xiaolei Huang,Shenghan Teng,Yonggui Robin Chi Chem. Commun., 2021,57, 3933-3936
8. Curvature induced hierarchical wrinkling patterns in soft bilayers

Zhi-Chun Shao,Yan Zhao,Wanyu Zhang,Yanping Cao,Xi-Qiao Feng Soft Matter, 2016,12, 7977-7982
9. Ni3S2/Ni nanosheet arrays for high-performance flexible zinc hybrid batteries with evident two-stage charge and discharge processes†

Zhaodong Huang,Xinliang Li,Qi Yang,Longtao Ma,Funian Mo,Guojin Liang,Donghong Wang,Zhuoxin Liu,Hongfei Li,Chunyi Zhi J. Mater. Chem. A, 2019,7, 18915-18924
10. On the role of system integration of carbon capture and mineralization in achieving net-negative emissions in industrial sectors†

Rafael Castro-Amoedo,Julia Granacher,Mouhannad Abou Daher,François Maréchal Energy Environ. Sci., 2023,16, 4356-4372

120888-12-2 (Phenol, 2,6-dimethoxy-, methanesulfonate) Related Products

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